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Compound of Interest

Compound Name: Tiron

Cat. No.: B1586280

For Researchers, Scientists, and Drug Development Professionals

Tiron, chemically known as disodium 4,5-dihydroxy-1,3-benzenedisulfonate, is a highly
versatile organic compound valued in research and industry for its exceptional chelating and
antioxidant properties.[1] This technical guide provides an in-depth overview of its core physical
and chemical characteristics, supported by experimental protocols and mechanistic diagrams
to facilitate its application in laboratory and development settings.

Chemical Identity and Structure

Tiron is a derivative of catechol, featuring two hydroxyl groups and two sulfonic acid groups
attached to a benzene ring.[2] The presence of these functional groups dictates its chemical
behavior, particularly its high water solubility and strong affinity for metal ions.[2][3]
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Identifier Value
disodium;4,5-dihydroxybenzene-1,3-
IUPAC Name
disulfonate[4]
4,5-Dihydroxy-1,3-benzenedisulfonic acid
Synonyms disodium salt, Sodium catechol-3,5-
disulfonate[4][5]
CAS Number 149-45-1[4]

Molecular Formula

CeHaNa20sS2 (Anhydrous)[4], CeHsNaz209S2
(Monohydrate)[6]

314.2 g/mol (Anhydrous)[4], 332.22 g/mol

Molecular Weight

(Monohydrate)[5][6][7][8]
InChl Key ISWQCIVKKSOKNN-UHFFFAOYSA-L[4]
SMILES C1=C(C=C(C(=C10)0)S(=0)(=0)[O-])S(=0)

(=0)[O-].[Na+].[Na+][4]

Physical Properties

Tiron is typically supplied as a stable, white to off-white or light tan crystalline powder.[1][2][9]

Its high polarity, conferred by the sulfonate and hydroxyl groups, renders it highly soluble in

water.[1][10]
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Property Value
Appearance White to off-white crystalline powder[1][2][10]
Odorless or a faint characteristic sulfonic acid
Odor
odor[1]
Melting Point >300 °C[8][10][11][12][13]

Solubility in Water

Highly soluble; 1350 g/L[1][2][10]

Solubility in other solvents

Slightly soluble in ethanol; insoluble in

acetone[11]

pH

~5.0 (10 g/L in Hz0 at 20 °C)[1][2]

Bulk Density

465 kg/m 3

Storage Temperature

15-25°C in a dry place[1][9]

Chemical Properties and Mechanisms of Action

Tiron's chemical reactivity is dominated by its catechol moiety and sulfonic acid groups, which

are responsible for its chelating and antioxidant activities.

Tiron is a well-established chelating agent, forming stable, water-soluble complexes with a

variety of metal ions, most notably iron (Fe3*), titanium (Ti%*), aluminum (AlR*), and

molybdenum (Mo®+).[1][7][9] The two adjacent hydroxyl groups act as a bidentate ligand,

binding to a single metal ion to form a stable ring structure.[14][15] This property makes Tiron

an invaluable reagent for complexometric titrations and the colorimetric determination of

metals.[7][10]

The chelation with ferric iron (Fe3*) is pH-dependent, resulting in distinctly colored

complexes[7]:
e pH 1-4: Blue complex (1:1 Tiron:Fe)
e pH 5-7: Purple complex (1:2 Tiron:Fe)

e pH>7: Red complex (1:3 Tiron:Fe)
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The first dissociation constant (pKazi) for one of the hydroxyl protons is approximately 7.6, while
the second (pKaz) is reported to be 12.6.[7]

Diagram of Tiron acting as a bidentate chelator for a metal ion.

Tiron is a potent, cell-permeable antioxidant and a well-documented scavenger of reactive
oxygen species (ROS), particularly the superoxide radical (Oz7¢).[1][16][17] Its small size
allows it to penetrate cellular and even mitochondrial membranes to mitigate oxidative stress.
[18][19] The scavenging mechanism involves the donation of an electron from one of its
hydroxyl groups to the superoxide radical. This process converts Tiron into a more stable
semiquinone radical, which can be detected by electron paramagnetic resonance (EPR)
spectroscopy.[16][17] This makes Tiron not just a protective agent but also a useful tool for
studying electron transfer reactions and quantifying superoxide production in biological
systems.[17][20]

Tiron as a Superoxide Scavenger

Tiron Superoxide Radical
(Dihydroxy form) (O279)

Donates e~ and H* Accepts e~ and H*

A A

Tiron Semiquinone Hydrogen Peroxide
Radical (H202)
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Mechanism of Tiron scavenging a superoxide radical.

Spectroscopic Properties

Wavelength (Amax) /

Parameter R Conditions

UV-Vis Absorption 290 - 291 nm[13] Buffer pH 2.5

206 nm[21] Not specified

Infrared (IR) Absorption 1471, 1438, 1293 cm™1 Benzene ring vibrations[22]
1380 cm™? O-H bending vibration[22]

1236 cm™? C-O0 stretching vibration[22]

Experimental Protocols

The standard synthesis of Tiron involves the disulfonation of catechol (1,2-dihydroxybenzene)
followed by neutralization.[2][23]

Methodology:
» Sulfonation: Catechol is added to concentrated (98%) sulfuric acid in a reaction vessel.[23]

e Heating: The mixture is heated, for instance at 95°C for 5 hours, to promote the addition of
two sulfonic acid groups to the benzene ring at the 3 and 5 positions.[23]

e Cooling & Neutralization: The reaction mixture is cooled (e.g., to 50°C), and a sodium base
solution, such as 47% sodium hydroxide (NaOH), is added dropwise. This neutralizes the
sulfonic acid groups and causes the disodium salt (Tiron) to precipitate.[23]

« |solation: The mixture is cooled further (15-25°C) to complete precipitation. The solid product
is then collected by filtration.[23]

e Washing & Drying: The collected solid is washed with a solvent like isopropanol to remove
impurities and then dried under a vacuum to yield the final product.[23]
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Tiron Synthesis Workflow

1. Start with Catechol
and Conc. H2SO04

\i
2. Heat Mixture
(e.g., 95°C, 5h)

\i

3. Cool and Add NaOH
(Neutralization)

4. Tiron Precipitates
from Solution

5. Filter and Wash
with Isopropanol

Y

6. Dry Under Vacuum

Final Product:
Pure Tiron Powder

Click to download full resolution via product page

A simplified workflow for the synthesis of Tiron.

For analytical applications requiring high purity, Tiron can be purified by recrystallization from
water.[2][9]

Methodology:

Dissolve the impure Tiron powder in a minimum amount of hot deionized water.

Hot-filter the solution to remove any insoluble impurities.

Allow the filtrate to cool slowly to room temperature, then chill further in an ice bath to induce
crystallization.

Collect the purified crystals by vacuum filtration.
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e Wash the crystals with a small amount of cold water and dry them thoroughly.

This protocol outlines the use of Tiron as a colorimetric reagent for quantifying iron
concentration in a sample, a method widely applicable in analytical chemistry.[7]

Methodology:

o Sample Preparation: If the sample is a solid, dissolve it in an appropriate acid and dilute with
deionized water. Ensure all iron is in the ferric (Fe3*) state. If Fe2* is present, an oxidizing
agent may be required.

o Standard Curve Preparation: Prepare a series of standard iron solutions of known
concentrations (e.g., 0, 2, 4, 6, 8, 10 mg/L Fe3*) from a certified stock solution.

o Complex Formation:

o To a fixed volume of each standard and the unknown sample, add a pH buffer to maintain
the desired pH for the specific colorimetric response (e.g., an acetate buffer for a pH of 5-7
to form the purple complex).

o Add an excess of a Tiron solution to each flask.

o Dilute to a final, constant volume with deionized water and mix thoroughly. Allow time for
the color to fully develop.

e Spectrophotometric Measurement:

o Set a UV-Vis spectrophotometer to the wavelength of maximum absorbance (Amax) for the
specific Tiron-iron complex being measured.

o Use the "0 mg/L" iron standard (the blank) to zero the instrument.
o Measure the absorbance of each standard and the unknown sample.
e Data Analysis:

o Plot a calibration curve of absorbance versus iron concentration for the standards.
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o Determine the concentration of iron in the unknown sample by interpolating its absorbance
value on the calibration curve.[24]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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